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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sofosbuvir impurity N, a
known diastereomer of the hepatitis C virus (HCV) polymerase inhibitor, Sofosbuvir. This
document elucidates its chemical structure, properties, and plausible synthetic and analytical
methodologies, serving as a vital resource for professionals in drug development and quality
control.

Chemical Identity and Structure of Sofosbuvir
Impurity N

Sofosbuvir impurity N is a diastereomer of Sofosbuvir, differing in the stereochemistry at the
alanine methyl ester chiral center. The International Union of Pure and Applied Chemistry
(IUPAC) name for this impurity is (2S)-methyl 2-(((((2R,3R,4R,5R)-5-(2,4-diox0-3,4-
dihydropyrimidin-1(2H)-yl)-4-fluoro-3-hydroxy-4-methyltetrahydrofuran-2-yl)methoxy)
(phenoxy)phosphoryl)amino)propanoate.[1][2]

The key structural difference lies in the configuration of the amino acid moiety. While
Sofosbuvir contains the L-alanine (S-configuration) isopropyl ester, impurity N is understood to
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be the corresponding methyl ester derivative. It is crucial to note that various vendors also refer

to a diastereomer with the CAS number 1394157-34-6 as Sofosbuvir impurity N, which

possesses a methyl ester instead of the isopropyl ester found in Sofosbuvir.[1][2][3][4][5]

Chemical Structure:

Figure 1: 2D representation of the core phosphoramidate structure of Sofosbuvir Impurity N.

Quantitative Data Summary

The following table summarizes the key quantitative data for Sofosbuvir impurity N,

facilitating easy comparison and reference.

Property Value Reference(s)
CAS Number 1394157-34-6 [1]14][5]
Molecular Formula C20H25FN309P [1114]
Molecular Weight 501.40 g/mol [1][4]
(2S)-methyl 2-
(((((2R,3R,4R,5R)-5-(2,4-
dioxo-3,4-dihydropyrimidin-
1(2H)-yl)-4-fluoro-3-hydroxy-4-
IUPAC Name (@H)-vD) yeroxy [1]12]

methyltetrahydrofuran-2-
yl)methoxy)
(phenoxy)phosphoryl)amino)pr

opanoate
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CC(C(=0)OC)NP(=0)
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Experimental Protocols

Detailed experimental protocols for the specific synthesis and characterization of Sofosbuvir

impurity N are not extensively published in peer-reviewed literature. However, based on the
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known synthetic routes for Sofosbuvir and its diastereomers, a plausible methodology can be
outlined.

Plausible Synthetic Protocol

The synthesis of Sofosbuvir and its diastereomers typically involves the coupling of a protected
2'-deoxy-2'-fluoro-2'-C-methyluridine nucleoside with a suitably activated phosphoramidate
reagent. The diastereomeric impurities, including impurity N, can arise from this coupling step if
the phosphoramidate reagent is not stereochemically pure or if the reaction conditions do not
favor high diastereoselectivity.

Reaction Scheme:

o Step 1: Preparation of the Phosphoramidate Reagent: L-alanine methyl ester is reacted with
phenyl dichlorophosphate in the presence of a suitable base (e.g., triethylamine) to form the
corresponding phosphoramidate monochloride. This intermediate is typically a mixture of
diastereomers at the phosphorus center.

o Step 2: Coupling with the Nucleoside: The protected 2'-deoxy-2'-fluoro-2'-C-methyluridine is
coupled with the phosphoramidate reagent from Step 1 in the presence of a coupling agent
(e.g., N-methylimidazole) or a Grignard reagent (e.g., tert-butylmagnesium chloride) to form
the phosphoramidate linkage. This reaction yields a mixture of diastereomers, including
Sofosbuvir and Sofosbuvir impurity N.

» Step 3: Purification: The diastereomeric mixture is then separated using chiral
chromatography (e.g., chiral HPLC or SFC) to isolate the individual diastereomers, including
Sofosbuvir impurity N.

Characterization Methodology

The structural elucidation and confirmation of Sofosbuvir impurity N would involve a
combination of spectroscopic and chromatographic techniques.

o High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with a
suitable C18 column can be developed to separate Sofosbuvir impurity N from Sofosbuvir
and other related substances. The method would typically use a mobile phase consisting of a
mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic
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solvent (e.g., acetonitrile or methanol) in a gradient elution mode. UV detection at an
appropriate wavelength (e.g., 260 nm) would be employed.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), such as ESI-TOF or
Esi-Orbitrap, would be used to confirm the molecular formula of the impurity by providing an
accurate mass measurement. Tandem mass spectrometry (MS/MS) would be employed to
study the fragmentation pattern, which can help in confirming the structure of the different
parts of the molecule.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would provide information about the number and types of protons and their
connectivity. Key signals would include those for the methyl ester, the alanine moiety, the
sugar ring, the uracil base, and the phenyl group.

o 13C NMR: Would provide information about the carbon skeleton of the molecule.
o 1°F NMR: Would show a characteristic signal for the fluorine atom on the sugar moiety.

o 3P NMR: Would show a signal corresponding to the phosphorus atom in the
phosphoramidate linkage, and its chemical shift can sometimes provide clues about the
stereochemistry at the phosphorus center.

o 2D NMR (COSY, HSQC, HMBC): These experiments would be crucial for establishing the
complete connectivity of the molecule and confirming the assignment of all proton and
carbon signals.

Visualization of the Synthetic Pathway

The following diagram illustrates the key step in the synthesis of Sofosbuvir that can lead to the
formation of diastereomeric impurities like impurity N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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